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Compound of Interest

Compound Name: Diphenyl(quinuclidin-4-yl)methanol

Cat. No.: B052841

An In-depth Technical Guide to
Diphenyl(quinuclidin-4-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl(quinuclidin-4-yl)methanol, a tertiary amino alcohol, is a molecule of significant
interest in pharmaceutical development, primarily recognized as a key intermediate and
process impurity in the synthesis of Umeclidinium Bromide, a long-acting muscarinic antagonist
used in the treatment of chronic obstructive pulmonary disease (COPD). A thorough
understanding of its molecular structure, physicochemical properties, and synthesis is crucial
for process optimization, impurity profiling, and ensuring the quality and safety of the final
active pharmaceutical ingredient (API). This technical guide provides a comprehensive
overview of Diphenyl(quinuclidin-4-yl)methanol, consolidating available data on its molecular
characteristics, synthesis, and known associations.

Molecular Structure and Formula

The molecular structure of Diphenyl(quinuclidin-4-yl)methanol consists of a quinuclidine
ring, a bicyclic amine, substituted at the 4-position with a diphenylmethanol group. This
structure imparts specific chemical properties that are pertinent to its role as a synthetic
intermediate.
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Molecular Formula: C20H23NO[1][2][3]

Chemical Names:

e (1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol[4]

e a,0-Diphenyl-1-azabicyclo[2.2.2]octane-4-methanol

CAS Number: 461648-39-5[1][2][3]

Molecular Weight: Approximately 293.40 g/mol [1][2]

Below is a 2D representation of the molecular structure:

Caption: 2D structure of Diphenyl(quinuclidin-4-yl)methanol.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of Diphenyl(quinuclidin-4-

yl)methanol is presented in the table below. These properties are essential for its handling,

purification, and analytical characterization.

Property Value Source
Appearance White to off-white solid [4115]
Molecular Formula C20H23NO [1][2][3]
Molecular Weight 293.40 g/mol [1112]

Boiling Point (Predicted)

440.3+25.0 °C

[6]

Soluble in DMSO, Chloroform,
Methanol. Very slightly soluble

Solubility _ [71[8]
in water (0.23 g/L at 25 °C,
calculated).

pKa (Predicted) 13.34 £ 0.29 [9]

Density (Predicted)

1.18+0.1 g/cm3

[7]
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Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and identification of
Diphenyl(quinuclidin-4-yl)methanol. While comprehensive experimental spectra are often
proprietary, key data from patent literature is provided.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

A European patent application provides the following *H NMR data for the compound, recorded
in deuterated dimethyl sulfoxide (DMSO-ds) at 400 MHz.

e 'H NMR (400MHz; DMSO-ds): & 7.51 (4H, m), 7.25 (4H, m), 7.15 (2H, m), 2.65 (6H, m), 1.60
(6H, m)[5]

Experimental Protocols

The synthesis of Diphenyl(quinuclidin-4-yl)methanol is a critical step in the overall synthesis
of Umeclidinium Bromide. The following is a representative experimental protocol derived from
patent literature.

Synthesis of Diphenyl(quinuclidin-4-yl)methanol

This synthesis involves the reaction of a quinuclidine-based ester with an organometallic
phenylating agent.

Reaction Scheme:

Starting Material

1. Phenyllithium

Product
2. Aqueous workup

Ethyl 1-azabicyclo[2.2.2]octane-4-carboxylate

Diphenyl(quinuclidin-4-yl)methanol
Reagent

Phenyllithium
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Caption: Synthesis of Diphenyl(quinuclidin-4-yl)methanol.

Procedure:[10][11]

Reaction Setup: A solution of phenyllithium (1.5-1.7 M in cyclohexane/ether) is cooled to
-30°C under an argon atmosphere.

o Addition of Ester: A solution of ethyl 1-azabicyclo[2.2.2]octane-4-carboxylate in anhydrous
tetrahydrofuran (THF) is added dropwise to the cooled phenyllithium solution, maintaining
the temperature at -30°C.

e Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,
such as thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC).

e Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a
saturated aqueous solution of ammonium chloride.

o Extraction and Purification: The resulting mixture is subjected to an extractive workup. The
organic phase is extracted with 1N hydrochloric acid. The combined aqueous phases are
then basified with a saturated potassium carbonate solution to a pH greater than 9, leading
to the precipitation of the product. The solid is collected by filtration, washed with ethyl
acetate, and dried to yield the final product as a white solid.[12]

Biological Activity and Significance

Diphenyl(quinuclidin-4-yl)methanol is primarily known as a process-related impurity in the
synthesis of Umeclidinium Bromide.[1] As such, its own pharmacological profile is not
extensively studied. However, the quinuclidine core is a well-established pharmacophore
present in numerous biologically active compounds, exhibiting a wide range of activities
including antimicrobial, anticholinergic, and antihistaminic effects. The presence of this moiety
suggests that Diphenyl(quinuclidin-4-yl)methanol could potentially interact with various
biological targets. Its primary significance in drug development is as a reference standard for
monitoring and controlling impurities during the manufacturing of Umeclidinium Bromide to
ensure the safety and efficacy of the final drug product.
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Logical Workflow for Impurity Analysis

The following diagram illustrates a typical workflow for the identification and quantification of
Diphenyl(quinuclidin-4-yl)methanol as an impurity in Umeclidinium Bromide synthesis.
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Caption: Workflow for Impurity Profiling.
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Conclusion

Diphenyl(quinuclidin-4-yl)methanol is a compound of considerable importance in the
pharmaceutical industry, particularly in the context of the synthesis of Umeclidinium Bromide.
This technical guide has summarized its key molecular and physicochemical properties,
provided an overview of its synthesis, and contextualized its significance as a process impurity.
For researchers and professionals in drug development, a comprehensive understanding of
this molecule is essential for maintaining high standards of quality and safety in pharmaceutical
manufacturing. Further research into its potential biological activities could reveal additional
applications for this and related quinuclidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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